Cas no 436855-72-0 (1-[2-(2-aminoethoxy)ethyl]-2-butyl-1H-imidazo[4,5-c]quinolin-4-amine)

• Product Name: 1-[2-(2-aminoethoxy)ethyl]-2-butyl-1H-imidazo[4,5-c]quinolin-4-amine
• CAS No: 436855-72-0
• MF: C₁₈H₂₅N₅O
• MW: 327.424003362656
• CID: 2827658
• PubChem ID: 21898027
• Update Time: 2025-04-21

1-[2-(2-aminoethoxy)ethyl]-2-butyl-1H-imidazo[4,5-c]quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-aminoethoxy)ethyl]-2-butyl-1H-imidazo[4,5-c]quinolin-4-amine
• DTXSID80619710
• 1H-Imidazo[4,5-c]quinolin-4-amine, 1-[2-(2-aminoethoxy)ethyl]-2-butyl-
• SCHEMBL4344508
• 436855-72-0
• QVDXKGWUSNDBKF-UHFFFAOYSA-N

• Inchi： 1S/C18H25N5O/c1-2-3-8-15-22-16-17(23(15)10-12-24-11-9-19)13-6-4-5-7-14(13)21-18(16)20/h4-7H,2-3,8-12,19H2,1H3,(H2,20,21)
• InChI Key： QVDXKGWUSNDBKF-UHFFFAOYSA-N
• SMILES： O(CCN)CCN1C(CCCC)=NC2C(N)=NC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 327.20591044Da
• Monoisotopic Mass: 327.20591044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92Ų